5-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine

• Molecular Formula: C10H17N5
• Molecular Weight: 207.28 g/mol
• IUPAC Name: 5-(4-methylpiperazin-1-yl)pyridine-3,4-diamine
• InChI: InChI=1S/C10H17N5/c1-14-2-4-15(5-3-14)9-7-13-6-8(11)10(9)12/h6-7H,2-5,11H2,1H3,(H2,12,13)
• InChI Key: DFFWICCUBVVKAB-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C(=CN=C2)N)N

Description

5-(4-Methylpiperazin-1-yl)pyridine-3,4-diamine is a useful research compound. Its molecular formula is C10H17N5 and its molecular weight is 207.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-(4-methylpiperazin-1-yl)-5-nitropyridin-4-amine (CXVII) (382 mg, 1.61 mmol) in MeOH (11 mL) was added 10% Pd/C. The solution was purged with hydrogen and stirred at room temperature under hydrogen for 4 h. The suspension was filtered through Celite® and the concentrated under vacuum to produce 5-(4-methylpiperazin-1-yl)pyridine-3,4-diamine (CXVIII) as purple solid (330 mg, 1.59 mmol, 99% yield). 1H NMR (DMSO-d6, 500 MHz,): δ 2.18 (s, 3H), 2.34-2.36 (m, 4H), 3.13-3.16 (m, 4H), 3.89 (s, 2H), 5.20 (s, 2H), 5.94 (s, 1H), 7.31 (s, 1H); ESIMS found C10H17N5 m/z 208 (M+H).